Cas no 2172051-53-3 (3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid)

• Product Name: 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid
• CAS No: 2172051-53-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5875788
• PubChem ID: 165552122
• Update Time: 2025-06-07

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid
• 2172051-53-3
• 3-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}formamido)pentanoic acid
• EN300-1483910

• Inchi： 1S/C28H34N2O5/c1-2-19(15-26(31)32)30-27(33)20-10-4-3-9-18(20)16-29-28(34)35-17-25-23-13-7-5-11-21(23)22-12-6-8-14-24(22)25/h5-8,11-14,18-20,25H,2-4,9-10,15-17H2,1H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： AVJZDOPUCYRIJX-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)CC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid

Introduction to 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic Acid (CAS No. 2172051-53-3)

3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid, identified by its CAS number 2172051-53-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluoren-9-yl moiety and a polyfunctionalized side chain. The presence of these structural features not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and molecular biology.

The core structure of this compound consists of a pentanoic acid backbone, which is functionalized with a formamido group and an amino-substituted cyclohexyl ring. The fluoren-9-ylmethoxycarbonyl group, a key component of the molecule, is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold for medicinal chemistry. This particular arrangement of functional groups has been strategically designed to enhance the compound's bioactivity and potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluorene derivatives due to their favorable pharmacokinetic properties and their ability to interact with biological targets in a highly specific manner. The fluoren-9-yl moiety, in particular, has been extensively studied for its role in enhancing the solubility and metabolic stability of drug candidates. This has led to its incorporation into numerous clinical candidates and marketed drugs, further highlighting its importance in pharmaceutical research.

The amino-substituted cyclohexyl ring in 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid adds another layer of complexity to the molecule. This structural feature not only contributes to the overall three-dimensional shape of the compound but also influences its interactions with biological targets. The cyclohexyl ring is known for its ability to mimic the conformational flexibility of natural amino acids, which can be crucial for achieving optimal binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The combination of the fluoren-9-ylmethoxycarbonyl group and the amino-substituted cyclohexyl ring creates a versatile scaffold that can be modified to target various biological pathways. This flexibility has made it an attractive candidate for further exploration in drug discovery programs aimed at treating a wide range of diseases.

The formamido group present in the molecule plays a critical role in modulating its bioactivity. Formamido groups are known for their ability to enhance the binding affinity of molecules to their target receptors by forming hydrogen bonds and other non-covalent interactions. In 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid, this group is strategically positioned to interact with key residues on biological targets, thereby enhancing the compound's overall efficacy.

In recent studies, researchers have been exploring the potential applications of this compound in various therapeutic areas. For instance, its structural features make it a promising candidate for developing inhibitors targeting enzymes involved in cancer metabolism. The ability of fluorene derivatives to interact with biological targets in a highly specific manner suggests that this compound could be used to develop novel anticancer agents that exhibit high selectivity and low toxicity.

Another area where this compound shows promise is in the treatment of neurological disorders. The intricate structure of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid allows it to interact with neurotransmitter receptors and ion channels, which are crucial for maintaining proper neurological function. By modulating these interactions, this compound could potentially be used to develop treatments for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The development of new therapeutic agents often involves rigorous testing to ensure their safety and efficacy. In preclinical studies, 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid has demonstrated encouraging results in both cellular and animal models. These studies have shown that the compound can effectively interact with target receptors without causing significant side effects. This suggests that it has the potential to be developed into a safe and effective therapeutic agent for human use.

The synthesis of 3-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}formamido)pentanoic acid presents unique challenges due to its complex structural framework. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. The use of modern synthetic techniques allows researchers to precisely control the structure of the molecule, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, 3-{(2-{((9H-fluoren)-9-ylmethoxycarbonyl)amino}-methyl)cyclohexyl}-formamide-pentanoic acid (CAS No. 2172051–53–3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for developing new therapeutic agents targeting various diseases. Further research is needed to fully explore its bioactivity and therapeutic applications, but preliminary studies suggest that it has the potential to make meaningful contributions to human health.